N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C22H18N2O3/c1-14-7-10-20-18(11-14)24-22(27-20)17-9-8-16(13-19(17)25)23-21(26)12-15-5-3-2-4-6-15/h2-11,13,25H,12H2,1H3,(H,23,26)
• InChI Key: VDWAKROBCHBGGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=C(C=C3)NC(=O)CC4=CC=CC=C4)O
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide is a chemical compound that belongs to the class of benzoxazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also inhibits the proliferation of cancer cells and induces apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Another direction is to explore its potential as a fluorescent probe for imaging biological systems. Further studies are also needed to determine its safety and toxicity profiles in vivo.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its anti-inflammatory, antioxidant, and antitumor properties make it a promising candidate for further investigation. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide involves the reaction of 2-phenylacetic acid with 5-methyl-2-aminobenzoxazole in the presence of acetic anhydride and sulfuric acid. The resulting product is then treated with hydroxylamine hydrochloride to obtain the final compound.

Scientific Research Applications

N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential as a fluorescent probe for imaging biological systems.